Cas no 847063-72-3 (3-PYRIDINEPROPANOIC ACID, 5-BROMO-6-(CYCLOPENTYLMETHOXY)-, ETHYL ESTER)
847063-72-3 structure
Product Name:3-PYRIDINEPROPANOIC ACID, 5-BROMO-6-(CYCLOPENTYLMETHOXY)-, ETHYL ESTER
CAS No:847063-72-3
MF:C16H22BrNO3
MW:356.254784107208
CID:3300189
PubChem ID:68743707
Update Time:2025-04-21
3-PYRIDINEPROPANOIC ACID, 5-BROMO-6-(CYCLOPENTYLMETHOXY)-, ETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- 3-PYRIDINEPROPANOIC ACID, 5-BROMO-6-(CYCLOPENTYLMETHOXY)-, ETHYL ESTER
- ethyl 3-(3-bromo-2-cyclopentylmethyloxypyridin-5-yl)propionate
- Ethyl 3-(5-bromo-6-(cyclopentylmethoxy)pyridin-3-yl)propanoate
- VBADYHQXDAHUGM-UHFFFAOYSA-N
- 847063-72-3
- DB-171165
- SCHEMBL3685248
-
- Inchi: 1S/C16H22BrNO3/c1-2-20-15(19)8-7-13-9-14(17)16(18-10-13)21-11-12-5-3-4-6-12/h9-10,12H,2-8,11H2,1H3
- InChI Key: VBADYHQXDAHUGM-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CN=C1OCC1CCCC1)CCC(=O)OCC
Computed Properties
- Exact Mass: 355.07831Da
- Monoisotopic Mass: 355.07831Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 48.4Ų
3-PYRIDINEPROPANOIC ACID, 5-BROMO-6-(CYCLOPENTYLMETHOXY)-, ETHYL ESTER Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
847063-72-3 (3-PYRIDINEPROPANOIC ACID, 5-BROMO-6-(CYCLOPENTYLMETHOXY)-, ETHYL ESTER) Related Products
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